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Compound of Interest

Compound Name: (R)-Linezolid-d3
CAS No.: 1795786-02-5
Cat. No.: B588797
. J

Linezolid, the first clinically approved oxazolidinone antibiotic, marked a significant
advancement in the fight against resistant Gram-positive bacterial infections, including
methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci
(VRE)[1][2][3]. Its unique mechanism of action, which involves the inhibition of the bacterial
protein synthesis initiation complex, sets it apart from other antibiotic classes and results in a
low incidence of cross-resistance[1][4][5].

The therapeutic success of drugs like Linezolid relies on a deep understanding of their
pharmacokinetic and pharmacodynamic profiles. This necessitates highly accurate and precise
bioanalytical methods for their quantification in complex biological matrices. Stable isotope-
labeled internal standards are the gold standard in quantitative mass spectrometry for
achieving this accuracy. (R)-Linezolid-d3 is the deuterated form of the (R)-enantiomer of
Linezolid, designed specifically for this purpose. This guide provides a detailed examination of
its structure, properties, and critical application as an internal standard in research and clinical
settings.

Chemical Identity and Physicochemical Properties

(R)-Linezolid-d3 is a synthetic, isotopically labeled form of the (R)-enantiomer of Linezolid.
The active pharmaceutical ingredient is the (S)-enantiomer, while the (R)-enantiomer is
considered an impurity[6][7]. The three deuterium atoms are located on the acetyl methyl
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group, a position that is chemically stable and not prone to back-exchange, ensuring the
integrity of the isotopic label throughout the analytical process[8].

Chemical Structure

The chemical name for (R)-Linezolid-d3 is N-[[(5R)-3-[3-Fluoro-4-(4-morpholinyl)phenyl]-2-
oxo-5-oxazolidinylJmethylJacetamide-d3[6].

Caption: Chemical structure of (R)-Linezolid-d3.

Physicochemical Data

The following table summarizes the key chemical and physical properties of (R)-Linezolid-d3.

Property Value Source(s)

N-({(5R)-3-[3-fluoro-4-
morpholin-4-yl)phenyl]-2-oxo-

IUPAC Name (morp yophenyl [6]
1,3-oxazolidin-5-

yl}methyl)acetamide-d3

CAS Number 1795786-02-5 [6]
Molecular Formula C16H17D3FN304 9]
Molecular Weight 340.37 g/mol 9]
Appearance Solid

>99% deuterated forms (d1-

Purit
Y d3)
. DMSO: 20 mg/mL; DMF: 10
Solubility
mg/mL
Parent Compound LogP 0.55 (for Linezolid) [1]

Mechanism of Action of the Parent Compound:
Linezolid

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.biomol.com/products/chemicals/biochemicals/linezolid-d3-cay25038-500?fs=1311352027
https://www.benchchem.com/product/b588797?utm_src=pdf-body
https://www.pharmaffiliates.com/en/1795786-02-5-r-linezolid-d3-pasti056670.html
https://www.benchchem.com/product/b588797?utm_src=pdf-body
https://www.benchchem.com/product/b588797?utm_src=pdf-body
https://www.pharmaffiliates.com/en/1795786-02-5-r-linezolid-d3-pasti056670.html
https://www.pharmaffiliates.com/en/1795786-02-5-r-linezolid-d3-pasti056670.html
https://www.scbt.com/p/linezolid-d3-1127120-38-0
https://www.scbt.com/p/linezolid-d3-1127120-38-0
https://en.wikipedia.org/wiki/Linezolid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

To appreciate the context of its use, it is essential to understand the mechanism of the parent
drug, Linezolid. Linezolid exerts its bacteriostatic (and in some cases, bactericidal) effect by
targeting an early step in bacterial protein synthesis[3][4].

e Binding to the Ribosome: Linezolid binds to the 23S ribosomal RNA (rRNA) within the 50S
subunit of the bacterial ribosome[3][4][5].

« Inhibition of Initiation Complex: This binding prevents the formation of a functional 70S
initiation complex, which is the complete ribosome structure necessary to begin translating
messenger RNA (mRNA) into proteins[1][2][4].

o Halted Protein Synthesis: By blocking this crucial first step, Linezolid effectively halts the
production of essential bacterial proteins, thereby stopping bacterial growth and replication[1]

3],

This mechanism is distinct from most other protein synthesis inhibitors that act on later
elongation steps, which is why cross-resistance with other antibiotic classes is rare[1][5].
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Mechanism of Linezolid
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1. Plasma Sample Collection
(Patient, Calibrator, or QC)

:

2. Spike with (R)-Linezolid-d3
(Internal Standard)

:

3. Protein Precipitation
(Add cold Acetonitrile)

:

4. Vortex & Centrifuge
(To pellet proteins)

5. Collect Supernatant
(6. Inject into LC-MS/MS System)
7. Data Acquisition
(MRM Mode)

8. Quantification
(Peak Area Ratio vs. Conc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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